Cas no 76344-82-6 (4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester
• CAS No: 76344-82-6
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 1779729
• Update Time: 2024-11-27

4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester

• Inchi： 1S/C13H10F3NO3/c1-2-19-12(18)10-7-17-20-11(10)8-3-5-9(6-4-8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key： ABSUIGDBWPAUPM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(F)(F)F)C=C2)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 285.0613

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 368.0±42.0 °C(Predicted)
• PSA: 52.33
• pka: -5.18±0.50(Predicted)